8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C26H30N6O2/c1-19-8-7-11-21(16-19)18-32-22-23(28(2)26(34)29(3)24(22)33)27-25(32)31-14-12-30(13-15-31)17-20-9-5-4-6-10-20/h4-11,16H,12-15,17-18H2,1-3H3
• InChI Key: CNMOVBIQWZLUQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2N4CCN(CC4)CC5=CC=CC=C5)N(C(=O)N(C3=O)C)C
• Molecular Formula: C26H30N6O2
• Molecular Weight: 458.6 g/mol

Description

8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H30N6O2 and its molecular weight is 458.566. The purity is usually 95%.
BenchChem offers high-quality 8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Affinity and Psychotropic Activity

Research has explored derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones, including 8-(4-benzylpiperazin-1-yl) variants, for their affinity to 5-HT1A, 5-HT2A, and 5-HT7 receptors. These compounds display potential psychotropic activity, particularly in antidepressant and anxiolytic properties. One study identified specific derivatives showing antidepressant-like effects in forced swim tests and anxiolytic-like activity in four-plate tests in mice (Chłoń-Rzepa et al., 2013).

Analgesic Activity

Another study focused on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with benzylamide and 4-phenylpiperazinamide moieties, demonstrating significant analgesic and anti-inflammatory activities. These derivatives were found to be more active than acetylsalicylic acid in animal models (Zygmunt et al., 2015).

Molecular Docking and Acetylcholinesterase Inhibition

Molecular docking studies on a synthesized arylpiperazine derivative showed its potential as an acetylcholinesterase inhibitor, suggesting applications in Alzheimer’s disease treatment (Hristova et al., 2018).

Cardiovascular Activity

Derivatives of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones have been synthesized and tested for cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive effects, showing potential as treatments for cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Antidepressant Properties

Another compound in this category, 3-Methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione, showed pronounced antidepressant activity in animal models, indicating its potential in treating depression (Khaliullin et al., 2018).